Cas no 243666-13-9 (2,3,4-Trifluorophenylacetonitrile)
243666-13-9 structure
Product Name:2,3,4-Trifluorophenylacetonitrile
CAS No:243666-13-9
MF:C8H4F3N
MW:171.119272232056
MDL:MFCD00061234
CID:67168
PubChem ID:2777954
Update Time:2025-04-18
2,3,4-Trifluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3,4-Trifluorophenyl)acetonitrile
- 2,3,4-Trifluorobenzyl cyanide
- 2,3,4-Trifluorophenylacetonitrile
- AK135190
- 2-(2,3,4-trifluorophenyl)ethanenitrile
- PC7818J
- SBB088476
- CK1026
- 2,3,4-(trifluorophenyl)acetonitrile
- FCH918389
- Benzeneacetonitrile,2,3,4-trifluoro-
- AS02364
- AB0030466
- AX8032835
- FT-0676278
- SY227827
- DS-4914
- AKOS006227800
- MFCD00061234
- DTXSID90380727
- CS-0157192
- A817249
- 243666-13-9
- J-015468
- SCHEMBL332998
-
- MDL： MFCD00061234
- Inchi： 1S/C8H4F3N/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2H,3H2
- InChI Key： BHGADPADDLWFSR-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1CC#N)F)F
Computed Properties
- Exact Mass: 171.03000
- Monoisotopic Mass: 171.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 1.9
Experimental Properties
- Density: 1.334
- Boiling Point: 217.2°Cat760mmHg
- Flash Point: 85.2°C
- Refractive Index: 1.468
- PSA: 23.79000
- LogP: 2.16998
2,3,4-Trifluorophenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：TOXIC
2,3,4-Trifluorophenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3,4-Trifluorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007696-1g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 97% | 1g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 007696-5g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 97% | 5g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 007696-10g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 97% | 10g |
￡166.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T895700-1g |
2-(2,3,4-Trifluorophenyl)acetonitrile |
243666-13-9 | ≥95% | 1g |
￥147.60 | 2022-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003791-5g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 97% | 5g |
3087CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003791-1g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 97% | 1g |
860CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RF011-1g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 95+% | 1g |
120.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RF011-100mg |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 95+% | 100mg |
71CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RF011-250mg |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 95+% | 250mg |
139CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RF011-5g |
2,3,4-Trifluorophenylacetonitrile |
243666-13-9 | 95+% | 5g |
428.0CNY | 2021-07-10 |
2,3,4-Trifluorophenylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:243666-13-9)2,3,4-Trifluorophenylacetonitrile
Order Number:A817249
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):162.0
Email:sales@amadischem.com
2,3,4-Trifluorophenylacetonitrile Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:243666-13-9)2,3,4-Trifluorophenylacetonitrile
Purity:99%
Quantity:25g
Price ($):162.0